Cas no 186824-59-9 (Artonol C)

• Product Name: Artonol C
• CAS No: 186824-59-9
• MF: C₃₀H₂₈O₇
• MW: 500.539129257202
• CID: 6644339
• PubChem ID: 10839101
• Update Time: 2024-03-02

Artonol C Chemical and Physical Properties

Names and Identifiers

• 9,12-Dihydro-6,10,15-trihydroxy-3,3,12,12-tetramethyl-9-(1-methylethenyl)-3H,7H,8H-[1]benzopyrano[7,6-c]pyrano[3,2-h]xanthen-7-one
• 186824-59-9
• 9,12-Dihydro-6,10,15-trihydroxy-3,3,12,12-tetramethyl-9-(1-methylethenyl)-3H,7H,8H-pyrano[2,3-c]pyrano[2',3':4,5]benzo[1,2-h]xanthen-7-one
• DTXSID901101399
• LMPK12111532
• Artonol C
• 3,10,17-trihydroxy-7,7,21,21-tetramethyl-12-prop-1-en-2-yl-8,20,26-trioxahexacyclo[12.12.0.02,11.04,9.016,25.019,24]hexacosa-1(14),2(11),3,5,9,16(25),17,19(24),22-nonaen-15-one
• CHEBI:140147

• Inchi： 1S/C30H28O7/c1-13(2)16-11-17-24(33)21-18(31)12-19-14(7-9-29(3,4)36-19)26(21)35-27(17)22-20(16)25(34)28-15(23(22)32)8-10-30(5,6)37-28/h7-10,12,16,31-32,34H,1,11H2,2-6H3
• InChI Key： JVLAUHJNDLMVDW-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC(C)(C)OC=3C=C(C=2C(C2=C1C1C(=C3C=CC(C)(C)OC3=C(C=1C(C(=C)C)C2)O)O)=O)O

Computed Properties

• Exact Mass: 500.18350323g/mol
• Monoisotopic Mass: 500.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 1
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones